7-(2-methoxyethyl)-1,3-dimethyl-N-(2-(methylthio)phenyl)-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2-methoxyethyl)-1,3-dimethyl-N-(2-methylsulfanylphenyl)-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H22N4O4S/c1-21-17-12(18(25)22(2)19(21)26)11-14(23(17)9-10-27-3)16(24)20-13-7-5-6-8-15(13)28-4/h5-8,11H,9-10H2,1-4H3,(H,20,24)
• InChI Key: XUTRIEVQWCXKOE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(N2CCOC)C(=O)NC3=CC=CC=C3SC)C(=O)N(C1=O)C
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

This compound is a derivative of pyrrolo[2,3-d]pyrimidine. Pyrimidine is a vital heterocyclic moiety that is part of living organisms and plays a crucial role in various biological procedures as well as in cancer pathogenesis. Due to its resemblance in structure with the nucleotide base pair of DNA and RNA, it is recognized as a valuable compound in the treatment of cancer.

Synthesis Analysis

The synthesis of this type of pyrrolo[2,3-d]pyrimidine derivatives involves the use of microwave technique. A mixture of 5-(4-bromophenyl)-2,4-dichloro-7-(2,4-dichlorophenyl)-7H-pyrrolo[2,3-d]pyrimidine and pyrrolidine was refluxed in ethanol for 2 hours. After cooling, the mixture was poured onto ice water.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolo[2,3-d]pyrimidine core. This core is substituted with various functional groups, including a 2-methoxyethyl group, a methyl group, and a 2-(methylthio)phenyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of carbonyl compounds with amidines in the presence of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) and an in situ prepared recyclable iron (II)-complex.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Application : Researchers have developed a catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters using a radical approach. .

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, pyrimidine derivatives are known to exhibit a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. They are known to inhibit the expression and activities of certain vital inflammatory mediators.

Future Directions

The future directions for this compound could involve further exploration of its anticancer activity. Given the vital role of pyrimidine in various biological procedures and in cancer pathogenesis, there is potential for the development of more potent and efficacious anticancer drugs with a pyrimidine scaffold.